Cas no 608515-52-2 (3-methoxyisoquinoline-8-carboxylic acid)

3-methoxyisoquinoline-8-carboxylic acid structure
608515-52-2 structure
Product Name:3-methoxyisoquinoline-8-carboxylic acid
CAS No:608515-52-2
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD16652272
CID:4063557
PubChem ID:52270661
Update Time:2025-04-22

3-methoxyisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Isoquinolinecarboxylic acid, 3-methoxy-
    • 3-methoxyisoquinoline-8-carboxylic acid
    • SCHEMBL5657793
    • DS-016656
    • 3-Methoxyisoquinoline-8-carboxylicacid
    • SHNCXNSCVRCDRV-UHFFFAOYSA-N
    • 608515-52-2
    • 3-methoxy-8-Isoquinolinecarboxylic acid
    • MDL: MFCD16652272
    • Inchi: 1S/C11H9NO3/c1-15-10-5-7-3-2-4-8(11(13)14)9(7)6-12-10/h2-6H,1H3,(H,13,14)
    • InChI Key: SHNCXNSCVRCDRV-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2C(O)=O)C=C(OC)N=1

Computed Properties

  • Exact Mass: 203.058243149Da
  • Monoisotopic Mass: 203.058243149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.4Ų

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